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Compound of Interest

Compound Name: 2-Ethynylthiophene

Cat. No.: B1312097 Get Quote

Introduction:

2-Ethynylthiophene (CAS No. 4298-52-6) is a five-membered heterocyclic compound

featuring a thiophene ring substituted with an ethynyl group. This terminal alkyne functionality

makes it a valuable and versatile building block in organic synthesis, particularly in the fields of

medicinal chemistry, materials science, and drug discovery. The thiophene nucleus is

considered a "privileged structure" in medicinal chemistry, often serving as a bioisostere for

benzene rings, which can enhance pharmacological properties and modulate metabolic

stability.[1][2] Thiophene derivatives have demonstrated a wide array of biological activities,

including anti-inflammatory, antimicrobial, and anticancer properties.[2][3]

The high reactivity of the terminal alkyne allows 2-ethynylthiophene to participate in a variety

of coupling reactions, such as Sonogashira, and click chemistry reactions, enabling the

construction of complex molecular architectures. Given its importance, securing a reliable

source of high-purity 2-ethynylthiophene is critical for researchers to ensure the accuracy and

reproducibility of experimental results. This guide provides an overview of commercial

suppliers, a summary of its applications, and key experimental protocols relevant to its use.

Commercial Supplier Data
Sourcing high-purity 2-ethynylthiophene is essential for research applications. The following

table summarizes the specifications from several commercial suppliers. Purity levels are
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typically determined by Gas Chromatography (GC) or other analytical methods. Researchers

should note that some suppliers provide the product for early discovery research and may not

perform extensive analytical testing themselves.[4]
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Supplier
Product
Number

Purity
Specificat
ion

Molecular
Formula

Molecular
Weight (
g/mol )

CAS
Number

Additiona
l Notes

ChemScen

e

CS-

W011286
≥97%[5] C₆H₄S[5] 108.16[5]

4298-52-

6[5]

Stored at

4°C under

nitrogen.[5]

Tokyo

Chemical

Industry

(TCI)

E0915
>96.0%

(GC)
C₆H₄S 108.16 4298-52-6

Light

sensitive,

air

sensitive,

heat

sensitive.

Store

refrigerated

(0-10°C)

under inert

gas.

Apollo

Scientific
OR9291 95%[6] C₆H₄S 108.16[6]

4298-52-

6[6]

Boiling

point: 78-

80°C/88m

mHg.[6]

Sigma-

Aldrich

AldrichCP

R

Not

specified[4]
C₆H₄S[4] 108.16[4]

4298-52-

6[4]

Product

intended

for early

discovery

research;

buyer

assumes

responsibili

ty for

confirming

purity.[4]

BLD

Pharm

BLD-

131365

Not

specified

C₆H₄S[7] 108.16[7] 4298-52-

6[7]

Recommen

ded

storage in
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freezer

under

-20°C.[7]

Applications in Drug Discovery and Materials
Science
The structural attributes of 2-ethynylthiophene make it a key component in the synthesis of

novel compounds for various applications. The thiophene ring is a core component in

numerous FDA-approved drugs.[2] Its derivatives are investigated for a range of therapeutic

areas due to their diverse biological activities.[3]
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2-Ethynylthiophene

Medicinal Chemistry
Building Block

Materials Science
(e.g., Conductive Polymers)

Click Chemistry
Reactions

Cross-Coupling Reactions
(e.g., Sonogashira)

Drug Discovery Targets

Anticancer Agents Anti-inflammatory Drugs Antimicrobial Compounds
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Start

Sample Preparation
(Weigh, Dissolve, Dilute)

Filter Sample
(0.45 µm syringe filter)

Inject Sample into HPLC

HPLC System Setup
(Equilibrate Column)

Data Acquisition
(Generate Chromatogram)

Data Analysis
(Integrate Peaks)

Calculate Purity
(Area % Method)

End
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Identify Need for
High-Purity 2-Ethynylthiophene

Search for Commercial Suppliers

Compare Supplier Specifications

Purity Meets Requirement?
(e.g., >97%)

 Purity  No 

Sufficient Documentation?
(CoA, Purity Method)

 Yes 

 No 

Is it in Stock?
(Check Lead Time)

 Yes 

Select Supplier & Purchase

 Yes 

Re-evaluate Suppliers or
Consider Custom Synthesis

 No 

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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